Cas no 84457-00-1 (Propanedial, (diphenylmethylene)-)
84457-00-1 structure
Product Name:Propanedial, (diphenylmethylene)-
CAS No:84457-00-1
MF:C16H12O2
MW:236.265284538269
CID:667171
PubChem ID:11368354
Update Time:2025-04-19
Propanedial, (diphenylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- Propanedial, (diphenylmethylene)-
- 2-benzhydrylidenepropanedial
- 2-Benzhydrylidene-malonaldehyde
- 84457-00-1
- DTXSID70463769
-
- Inchi: 1S/C16H12O2/c17-11-15(12-18)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
- InChI Key: AWVMZANAISODTI-UHFFFAOYSA-N
- SMILES: O=C/C(/C=O)=C(\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 236.083729621g/mol
- Monoisotopic Mass: 236.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 34.1Ų
Propanedial, (diphenylmethylene)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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